Cas no 136247-97-7 (2-Amino-6-methoxybenzoic acid hydrobromide)

• Product Name: 2-Amino-6-methoxybenzoic acid hydrobromide
• CAS No: 136247-97-7
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 98134
• PubChem ID: 46735180
• Update Time: 2025-06-10

2-Amino-6-methoxybenzoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxybenzoic acid hydrobromide
• Benzoic acid, 2-amino-6-methoxy-, hydrobromide
• Benzoicacid, 2-amino-6-methoxy-, hydrobromide (1:1)
• 2-azanyl-6-methoxy-benzoic acid hydrobromide
• 6-methoxyanthranilic acid hydrobromide salt
• 2-Amino-6-methoxybenzoic acid--hydrogen bromide (1/1)
• 2-AMINO-6-METHOXYBENZOICACIDHYDROBROMIDE
• FT-0754812
• SB80654
• AKOS015893050
• DTXSID50673763
• A807191
• 136247-97-7

• Inchi： 1S/C8H9NO3.BrH/c1-12-6-4-2-3-5(9)7(6)8(10)11;/h2-4H,9H2,1H3,(H,10,11);1H
• InChI Key： SMBCFGJVVPWORV-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=CC=C(C=1C(=O)O)N

Computed Properties

• Exact Mass: 246.98400
• Monoisotopic Mass: 246.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• PSA: 72.55000
• LogP: 2.51490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Amino-6-methoxybenzoic acid hydrobromide

Introduction to 2-Amino-6-methoxybenzoic acid hydrobromide (CAS No. 136247-97-7) and Its Emerging Applications in Chemical Biology

2-Amino-6-methoxybenzoic acid hydrobromide, identified by the Chemical Abstracts Service registry number 136247-97-7, is a brominated derivative of amino benzoic acid. This compound has garnered significant attention in the field of chemical biology due to its versatile structural properties and potential biological activities. The presence of both an amino group and a methoxy substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The molecular structure of 2-amino-6-methoxybenzoic acid hydrobromide consists of a benzoic acid core substituted with an amino group at the 2-position and a methoxy group at the 6-position, with the hydrobromide salt form improving its solubility in aqueous systems. This solubility profile is particularly advantageous for biological assays and drug formulation, where water solubility is often a critical factor. The compound’s stability under various conditions further underscores its utility in both laboratory research and potential therapeutic applications.

In recent years, 2-amino-6-methoxybenzoic acid hydrobromide has been investigated for its role in modulating biological pathways. One of the most promising areas of research involves its potential as an intermediate in the synthesis of enzyme inhibitors. Studies have demonstrated that structurally related compounds can interact with metalloenzymes, particularly those involved in metabolic pathways. The amino and methoxy groups provide multiple sites for interaction with target proteins, suggesting that 2-amino-6-methoxybenzoic acid hydrobromide may exhibit inhibitory effects on specific enzymes, thereby influencing cellular processes.

Moreover, the compound has shown promise in preliminary studies as a precursor for the development of antimicrobial agents. The benzoic acid scaffold is well-documented for its antimicrobial properties, and modifications such as bromination can enhance these effects. Research indicates that derivatives of benzoic acid can disrupt bacterial cell membranes or interfere with essential metabolic pathways, making them effective against a range of pathogens. While further studies are needed to fully elucidate the mechanisms of action, the preliminary data are encouraging for the development of novel antimicrobial strategies.

Another area where 2-amino-6-methoxybenzoic acid hydrobromide shows potential is in the field of neurochemistry. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a candidate for investigating neurological disorders. Recent advances in neuroimaging techniques have allowed researchers to probe the interactions between small molecules and neural receptors with greater precision. 2-Amino-6-methoxybenzoic acid hydrobromide has been hypothesized to influence neurotransmitter systems, potentially offering insights into new therapeutic approaches for conditions such as epilepsy or neurodegenerative diseases.

The synthesis of 2-amino-6-methoxybenzoic acid hydrobromide involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes bromination followed by nucleophilic substitution to introduce the amino and methoxy groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yield. These synthetic advancements are crucial for ensuring a stable supply of high-purity material for research purposes.

In conclusion, 2-amino-6-methoxybenzoic acid hydrobromide (CAS No. 136247-97-7) represents a significant compound in chemical biology with diverse applications ranging from enzyme inhibition to antimicrobial development and neurochemical research. Its structural features make it a versatile tool for synthetic chemists and biologists alike, while its potential therapeutic benefits warrant further investigation. As research continues to uncover new applications, this compound is poised to play an increasingly important role in drug discovery and biomedical research.